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Compound of Interest

Compound Name: 3-Nitro-2-naphthylamine

Cat. No.: B077541

An In-Depth Technical Guide to 2-Amino-3-
nitronaphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-3-nitronaphthalene, also known as 3-nitro-2-naphthylamine. The
information is curated for professionals in research and drug development, presenting data in a
structured and accessible format.

Core Chemical and Physical Properties

2-Amino-3-nitronaphthalene is a nitroaromatic compound with the chemical formula
C10HsN20:. Its molecular structure consists of a naphthalene ring substituted with an amino
group at the 2-position and a nitro group at the 3-position.

Table 1: Physical and Chemical Properties of 2-Amino-3-nitronaphthalene
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Property Value Source

IUPAC Name 3-nitronaphthalen-2-amine --INVALID-LINK--
CAS Number 13115-28-1 --INVALID-LINK--
Molecular Formula C10HsN20:2 --INVALID-LINK--
Molecular Weight 188.18 g/mol --INVALID-LINK--
Melting Point 137-138 °C --INVALID-LINK--
Boiling Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols

The primary method for the synthesis of 2-Amino-3-nitronaphthalene involves the partial
reduction of 2,3-dinitronaphthalene. A key historical method was described by Hodgson and
Turner in 1943.

Synthesis from 2,3-Dinitronaphthalene

This synthesis route involves the selective reduction of one nitro group of 2,3-
dinitronaphthalene.

Experimental Workflow:

Partial Reduction D Purification
(e.g., Sodium Disulfide in Methanol) P (e.g., Recrystallization)

e —
2,3-Dinitronaphthalene

Pure 2-Amino-3-nitronaphthalene

Click to download full resolution via product page

Synthesis of 2-Amino-3-nitronaphthalene.

Detailed Experimental Protocol (based on Hodgson and Turner, 1943):

While the full, detailed protocol from the original publication is not readily available, the general
procedure involves the following steps:
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» Preparation of the Reducing Agent: A solution of a mild reducing agent, such as sodium
disulfide, is typically prepared.

e Reaction: 2,3-Dinitronaphthalene is dissolved in a suitable solvent, such as methanol. The
reducing agent is then added portion-wise to the solution of 2,3-dinitronaphthalene, and the
reaction mixture is heated under reflux. The progress of the reaction can be monitored by
thin-layer chromatography.

o Work-up: After the reaction is complete, the mixture is cooled, and the product is precipitated
by the addition of water. The crude product is then collected by filtration.

 Purification: The crude 2-Amino-3-nitronaphthalene is purified by recrystallization from a
suitable solvent to yield the final product.

Chemical Reactivity and Spectral Data

The chemical reactivity of 2-Amino-3-nitronaphthalene is characterized by the presence of both
an amino and a nitro group on the naphthalene ring. The amino group can undergo reactions
typical of aromatic amines, such as diazotization, while the nitro group can be further reduced.

At present, specific experimental spectral data (*H NMR, 3C NMR, IR, UV-Vis) for 2-Amino-3-
nitronaphthalene are not available in publicly accessible databases. Researchers are advised
to perform their own spectral analysis for compound characterization.

Biological Activity and Potential Signhaling Pathways

Direct studies on the biological activity and signaling pathways of 2-Amino-3-nitronaphthalene
are limited. However, the biological activities of related compounds, such as 2-naphthylamine
and 2-nitronaphthalene, have been extensively studied and provide a basis for potential areas
of investigation.

2-Naphthylamine is a known human carcinogen, primarily causing bladder cancer.[1] Its
carcinogenicity is attributed to its metabolic activation in the liver to reactive intermediates that
can form DNA adducts.[2] Similarly, 2-nitronaphthalene is suspected to be a carcinogen and
can be metabolically reduced to 2-naphthylamine in vivo.[3][4]
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Given the structural similarity, it is plausible that 2-Amino-3-nitronaphthalene could also be a
substrate for metabolic activation pathways. The nitro group in aromatic compounds can
undergo enzymatic reduction to form nitroso and hydroxylamine intermediates, which are often
highly reactive and can interact with cellular macromolecules.[5][6]

Hypothesized Metabolic Activation Pathway:

. Potential for
2-Amino-3-nitronaphthalene Metabolism Nitroreductases Nitroso Intermediate Hydroxylamine Intermediate Reactive Electrophilic Species DNA Adducts Cellular Damage
and Mutagenesis

Click to download full resolution via product page

Hypothesized metabolic activation of 2-Amino-3-nitronaphthalene.

This proposed pathway suggests that 2-Amino-3-nitronaphthalene could undergo
nitroreduction, a common metabolic route for nitroaromatic compounds, leading to the
formation of reactive intermediates that may have toxicological implications. Professionals in
drug development should consider these potential metabolic pathways and the associated
toxicities when working with this and structurally related compounds. Further experimental
studies are necessary to elucidate the specific biological activities and metabolic fate of 2-
Amino-3-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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